1-Methyl-1H-1,2,3-triazol-4-amine

• IUPAC Name: 1-methyltriazol-4-amine
• InChI: InChI=1S/C3H6N4/c1-7-2-3(4)5-6-7/h2H,4H2,1H3
• InChI Key: SHCBWIXMCAIFMC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)N
• Molecular Formula: C3H6N4
• DSSTOX Substance ID: DTXSID70561416
• Molecular Weight: 98.11 g/mol
• CAS No.: 67545-00-0

Description

1-Methyl-1H-1,2,3-triazol-4-amine is a chemical compound with the molecular formula C3H6N4. It is a derivative of triazole, a class of five-membered ring compounds with three nitrogen atoms in the ring.

Molecular Structure Analysis

The molecular structure of this compound consists of a triazole ring with a methyl group attached to one of the nitrogen atoms. The exact 3D structure can be found in chemical databases.

Physical and Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3, a boiling point of 272.6±32.0 °C at 760 mmHg, and a flash point of 118.6±25.1 °C. It has 4 hydrogen bond acceptors, 2 hydrogen bond donors, and no freely rotating bonds.

Scientific Research Applications

Coordination Complexes and Electronic Structures

1-Methyl-1H-1,2,3-triazol-4-amine and its derivatives play a crucial role in the formation of coordination complexes. A notable example is the use of triazole ligands in synthesizing nickel(II) complexes. These complexes, like Ni(tpta)22, exhibit interesting electronic structures and magnetic properties. They are studied for their potential applications in fields like magnetometry and spectroscopy (Schweinfurth et al., 2013).

Synthesis and Reactivity

The compound is integral in synthesizing various heterocyclic systems. For instance, the reaction of 4-acetyl-1,2,3-triazole-5-ol sodium salt with hydrazine derivatives leads to the formation of compounds like 5-methyl-1,2,3-triazol-4-phenylcarboxamide-phenylamide, which have potential applications in chemistry and materials science (M. Yu., 2015).

Photophysical Properties

This compound derivatives are explored for their photophysical properties. A study describes the metal- and oxidant-free synthesis of fully substituted 1H-1,2,4-triazol-3-amines, highlighting their potential in organic chemistry, medicinal chemistry, and optical materials due to their fluorescence and aggregation-induced emission (AIE) properties (Guo et al., 2021).

Antimicrobial Activities

Some derivatives of this compound exhibit antimicrobial activities. Research into 1,2,4-triazole derivatives has shown that they possess good to moderate activities against various microorganisms, making them candidates for further exploration in pharmaceuticals (Bektaş et al., 2007).

Crystal Structure and Theoretical Studies

The crystal structure and DFT studies of compounds like 4-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-6-(3-methoxyphenyl)pyrimidin-2-amine have been conducted to understand their molecular conformation and electronic structures. These studies are crucial in designing new compoundswith specific electronic and geometric properties, as they provide insight into the interaction between molecular structure and macroscopic properties (Murugavel et al., 2014).

Synthesis of Heterocycles

This compound is also employed in the synthesis of various heterocyclic compounds. A notable study reports the regioselective synthesis of 1,2,4-triazoles using an amine oxidase-inspired catalysis, highlighting the compound's role in creating structures significant in pharmaceuticals, agrochemicals, and material science (Thorve et al., 2023).

Purity Analysis and Quality Control

In addition to its application in synthesis and properties study, this compound is also subject to purity analysis methods. For instance, a high-performance liquid chromatography (HPLC) method was developed to analyze its purity, which is crucial for ensuring the quality and consistency of the compound for various applications (Luo et al., 2017).

Future Directions

Triazole derivatives, including 1-Methyl-1H-1,2,3-triazol-4-amine, have potential applications in various fields due to their diverse biological activities. Future research could focus on exploring these activities further and developing new synthesis methods.

Mechanism of Action

Target of Action

Triazole derivatives are known to interact with a variety of biological targets due to their ability to form hydrogen bonds and engage in dipole-dipole and π-stacking interactions .

Mode of Action

It’s known that triazole derivatives can stabilize cu(i) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition .

Biochemical Pathways

Triazole derivatives are known to have a wide range of biological activities and can interact with various biochemical pathways .

Pharmacokinetics

Triazole derivatives are generally known for their stability against metabolic degradation, which can enhance their bioavailability .

Result of Action

Triazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antioxidant, anti-diabetic, anti-cancer, anti-tubercular, antimalarial, and anti-leishmanial activities .

Action Environment

It’s known that the stability and activity of triazole derivatives can be influenced by factors such as ph, temperature, and the presence of other substances .

Biochemical Analysis

Biochemical Properties

1-Methyl-1H-1,2,3-triazol-4-amine plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with enzymes such as histone lysine demethylase KDM4C, where it acts as an inhibitor . The interaction between this compound and KDM4C involves the binding of the compound to the active site of the enzyme, thereby inhibiting its activity. This inhibition can lead to changes in gene expression and cellular processes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, by inhibiting histone lysine demethylase KDM4C, this compound can alter the methylation status of histones, leading to changes in gene expression . These changes can affect various cellular processes, including cell proliferation, differentiation, and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound binds to the active site of histone lysine demethylase KDM4C, inhibiting its enzymatic activity . This inhibition prevents the demethylation of histones, leading to an accumulation of methylated histones and subsequent changes in gene expression. Additionally, this compound may interact with other biomolecules through hydrogen bonding and dipole-dipole interactions, further influencing cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability of the compound is a critical factor, as it can degrade under certain conditions. Studies have shown that this compound is relatively stable, but its activity can diminish over extended periods . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential effects on cellular function, including alterations in gene expression and cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxicity and effectively inhibit target enzymes such as histone lysine demethylase KDM4C . At higher doses, this compound can exhibit toxic or adverse effects, including potential damage to cellular structures and disruption of normal cellular functions .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can undergo metabolic transformations, leading to the formation of metabolites that may have distinct biological activities . These metabolic pathways can influence the overall efficacy and toxicity of this compound in biological systems.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the localization and accumulation of the compound in different cellular compartments . Understanding the transport mechanisms of this compound is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound may be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications . This localization is essential for the compound’s interaction with target biomolecules and its overall biological activity.